Cas no 68140-33-0 (Lithium tetrakis(p-fluorophenyl)borate)

Lithium tetrakis(p-fluorophenyl)borate structure
68140-33-0 structure
Product Name:Lithium tetrakis(p-fluorophenyl)borate
CAS No:68140-33-0
MF:C24H16BF4Li
MW:398.129460334778
CID:969087
Update Time:2023-08-02

Lithium tetrakis(p-fluorophenyl)borate Chemical and Physical Properties

Names and Identifiers

    • lithium tetrakis(p-fluorophenyl)borate(1-)
    • lithium,tetrakis(4-fluorophenyl)boranuide
    • Borate(1-), tetrakis(4-fluorophenyl)-, lithium (1:1)
    • Lithium tetrakis(p-fluorophenyl)borate
    • Borate(1-), tetrakis(4-fluorophenyl)-, lithium
    • Inchi: 1S/C24H16BF4.Li/c26-21-9-1-17(2-10-21)25(18-3-11-22(27)12-4-18,19-5-13-23(28)14-6-19)20-7-15-24(29)16-8-20;/h1-16H;/q-1;+1
    • InChI Key: CYAALCBETSCAKZ-UHFFFAOYSA-N
    • SMILES: FC1C=CC([B-](C2C=CC(=CC=2)F)(C2C=CC(=CC=2)F)C2C=CC(=CC=2)F)=CC=1.[Li+]

Computed Properties

  • Exact Mass: 398.144
  • Monoisotopic Mass: 398.144
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 0
  • Complexity: 410
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0

Experimental Properties

  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
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